Cas no 199538-99-3 (1-Boc-4-(2-propyn-1-yl)piperazine)

1-Boc-4-(2-propyn-1-yl)piperazine is a protected piperazine derivative featuring a Boc (tert-butoxycarbonyl) group and a propargyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and biologically active molecules. The Boc group provides stability and selective deprotection under mild acidic conditions, while the propargyl moiety enables further functionalization via click chemistry or other alkyne-based reactions. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity. Its synthetic utility lies in its ability to facilitate controlled modifications of the piperazine core, supporting diverse medicinal chemistry applications.
1-Boc-4-(2-propyn-1-yl)piperazine structure
199538-99-3 structure
Product name:1-Boc-4-(2-propyn-1-yl)piperazine
CAS No:199538-99-3
MF:C12H20N2O2
MW:224.2994
MDL:MFCD04039721
CID:1036053
PubChem ID:11287538

1-Boc-4-(2-propyn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
    • 4-Prop-2-ynyl-piperazine-1-carboxylic acid tert-butyl ester
    • tert-butyl 4-prop-2-ynylpiperazine-1-carboxylate
    • 1,1-dimethylethyl 4-(2-propyn-1-yl)-1-piperazinecarboxylate
    • 1-Piperazinecarboxylic acid, 4-(2-propynyl)-, 1,1-dimethylethyl ester
    • 4-(2-propynyl)-1-piperazinecarboxylic acid tert-buty
    • AB17386
    • CTK0A0059
    • tert-Butyl 4-(prop-2-ynyl)piperazine-1-carboxylate
    • tert-butyl 4-propargylpiperazine-1-carboxylate
    • 1-Boc-4-(2-propyn-1-yl)piperazine
    • CS-0127762
    • EN300-311641
    • ZHA53899
    • A925586
    • 1-Boc-4-(2-propynyl)piperazine
    • AT25959
    • tert-Butyl4-(prop-2-yn-1-yl)piperazine-1-carboxylate
    • Z645823022
    • 4-Prop-2-ynyl-piperazine1-carboxylic acid tert-butyl ester
    • 1-(tert-Butoxycarbonyl)-4-(2-propynyl)piperazine
    • 199538-99-3
    • DA-17456
    • OAXARSVKYJPDPA-UHFFFAOYSA-N
    • SY217953
    • MFCD04039721
    • SCHEMBL113614
    • DTXSID10461269
    • 4-(2-propynyl)-1-piperazinecarboxylic acid tert-butyl ester
    • 1-Piperazinecarboxylic acid, 4-(2-propyn-1-yl)-, 1,1-dimethylethyl ester
    • t-butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
    • AC-31432
    • AKOS010190914
    • 4-propargylpiperazine-1-carboxylic acid tert-butyl ester
    • B5206
    • MDL： MFCD04039721
    • Inchi： InChI=1S/C12H20N2O2/c1-5-6-13-7-9-14(10-8-13)11(15)16-12(2,3)4/h1H,6-10H2,2-4H3
    • InChI Key： OAXARSVKYJPDPA-UHFFFAOYSA-N
    • SMILES： O=C(N1CCN(CC#C)CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 224.1526
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Boiling Point: 292.8°C at 760 mmHg
  • PSA: 32.78

1-Boc-4-(2-propyn-1-yl)piperazine Security Information

1-Boc-4-(2-propyn-1-yl)piperazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-311641-2.5g
3-chloro-N-[(1-methylpiperidin-4-yl)methyl]propane-1-sulfonamide
 199538-99-3 95.0%
2.5g
 $270.0 2025-03-19
Advanced ChemBlocks
P40042-250MG
1-Boc-4-(2-propyn-1-yl)piperazine
 199538-99-3 95%
250MG
 $90 2023-09-15
Advanced ChemBlocks
P40042-5G
1-Boc-4-(2-propyn-1-yl)piperazine
 199538-99-3 95%
5G
 $720 2023-09-15
Enamine
EN300-311641-1g
tert-butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
 199538-99-3 95%
1g
 $198.0 2023-09-05
Aaron
AR002CV1-100mg
1-Piperazinecarboxylic acid, 4-(2-propyn-1-yl)-, 1,1-dimethylethyl ester
 199538-99-3 95%
100mg
 $27.00 2025-01-21
Enamine
EN300-311641-10g
tert-butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
 199538-99-3 95%
10g
 $1281.0 2023-09-05
A2B Chem LLC
AB08881-5g
tert-Butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
 199538-99-3 98%
5g
 $531.00 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU8167-100mg
tert-butyl 4-prop-2-ynylpiperazine-1-carboxylate
 199538-99-3 95%
100mg
 ￥545.0 2024-04-22
Ambeed
A396531-250mg
tert-Butyl 4-(prop-2-yn-1-yl)piperazine-1-carboxylate
 199538-99-3 95%
250mg
 $51.0 2025-02-28
Aaron
AR002CV1-10g
1-Piperazinecarboxylic acid, 4-(2-propyn-1-yl)-, 1,1-dimethylethyl ester
 199538-99-3 95%
10g
 $893.00 2025-01-21

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Amadis Chemical Company Limited
(CAS:199538-99-3)1-Boc-4-(2-propyn-1-yl)piperazine
A925586
Purity:99%
Quantity:5g
Price ($):430.0